4-(N,N-dimethylsulfamoyl)-N-((4-hydroxychroman-4-yl)methyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-21(2)27(24,25)15-9-7-14(8-10-15)18(22)20-13-19(23)11-12-26-17-6-4-3-5-16(17)19/h3-10,23H,11-13H2,1-2H3,(H,20,22)
• InChI Key: RNPVXSSKRIUQGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2(CCOC3=CC=CC=C32)O
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-((4-hydroxychroman-4-yl)methyl)benzamide, also known as DMSB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DMSB is a sulfonamide derivative that has been synthesized through various methods and has been found to have a unique mechanism of action that makes it a promising candidate for various applications.

Scientific Research Applications

Molecular Structure and Mechanism Studies

• Synthesis and Molecular Structure Analysis : A study by Rosenau et al. (2004) investigated the reaction of 2-hydroxy-para-benzoquinones with DMSO/Ac2O to produce dimethylsulfonium ylides. This research is important for understanding the molecular structure and reactions of compounds similar to 4-(N,N-dimethylsulfamoyl)-N-((4-hydroxychroman-4-yl)methyl)benzamide (Rosenau et al., 2004).

Drug Metabolism and Enzymatic Processes

• Cytochrome P450 and Enzyme Involvement : Hvenegaard et al. (2012) explored the oxidative metabolism of Lu AA21004, which is oxidized to a 4-hydroxy-phenyl metabolite. Understanding the enzymatic processes involved in the metabolism of such compounds can inform research on similar substances (Hvenegaard et al., 2012).

Applications in Agriculture

• Herbicide Development : Viste et al. (1970) examined benzamides like N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide for their herbicidal activity on grasses, indicating potential agricultural applications for similar benzamide derivatives (Viste et al., 1970).

Pharmaceutical Applications

• Development of Photoresponsive Pharmaceuticals : Gong et al. (2008) developed a photoresponsive molecularly imprinted hydrogel material using azobenzene-containing functional monomer. This research could be relevant for developing novel pharmaceutical delivery systems for benzamide-based drugs (Gong et al., 2008).

• Synthesis of Anticonvulsant Agents : Lambert et al. (1995) synthesized new ameltolide analogues, demonstrating the potential for benzamide derivatives in developing anticonvulsant medications (Lambert et al., 1995).

Material Science and Polymer Chemistry

• Polyamide and Poly(amide-imide) Synthesis : Saxena et al. (2003) prepared polyamides and poly(amide-imide)s derived from aromatic compounds, showcasing the importance of benzamide derivatives in polymer chemistry (Saxena et al., 2003).